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Compound of Interest

Compound Name: rac α-Methadol-d3

Cat. No.: B570774 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and regulatory compliance. This

guide provides essential information for the safe handling and disposal of rac α-Methadol-d3,

a deuterated analog of methadol. Due to its classification as a controlled substance and its

inherent toxicity, strict adherence to established protocols is imperative.

Hazard Profile and Safety Precautions
While a specific Safety Data Sheet (SDS) for rac α-Methadol-d3 (CAS No. 1217842-77-7) is

not readily available, data from closely related compounds, such as methadone hydrochloride

and (±)-Methadone-d3, indicate a significant hazard profile. These compounds are classified as

acutely toxic and may be fatal if swallowed, toxic in contact with skin, and toxic if inhaled.[1][2]

Therefore, rac α-Methadol-d3 should be handled with extreme caution.

Key safety precautions include:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat or apron, and eye protection (safety glasses or goggles).

Ventilation: Handle the compound in a well-ventilated area, preferably within a certified

chemical fume hood, to minimize inhalation exposure.

Avoid Contact: Prevent contact with skin, eyes, and clothing. In case of accidental contact,

wash the affected area thoroughly with soap and water and seek medical attention.
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Controlled Access: Store rac α-Methadol-d3 in a secure, locked location to prevent

unauthorized access.

Disposal Procedures
The disposal of rac α-Methadol-d3 must be conducted in accordance with all applicable

federal, state, and local regulations for hazardous and controlled substances. The primary

method of disposal is through an approved hazardous waste disposal facility.

Step-by-Step Disposal Protocol:

Waste Identification: Clearly label the waste container with the chemical name ("rac α-
Methadol-d3"), CAS number (1217842-77-7), and appropriate hazard symbols (e.g., skull

and crossbones for acute toxicity).

Containerization: Use a designated, leak-proof, and properly sealed container for the

collection of rac α-Methadol-d3 waste. Do not mix with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Segregation: Keep the waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Contact EHS: Notify your institution's EHS office or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste.

Documentation: Maintain accurate records of the amount of rac α-Methadol-d3 disposed of,

including the date of disposal and the name of the disposal contractor.

Important Considerations:

Do Not Dispose Down the Drain: Under no circumstances should rac α-Methadol-d3 be

disposed of down the sink or in the regular trash. This can lead to environmental

contamination and is a violation of regulatory standards.

Consult Local Regulations: Disposal regulations can vary significantly by location. Always

consult with your local EHS office or regulatory agency to ensure full compliance.
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Logical Flow for Disposal Decision-Making
The following diagram illustrates the decision-making process for the proper disposal of rac α-
Methadol-d3.

Start: rac α-Methadol-d3 for Disposal
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Is the substance hazardous?

No

Contact Environmental Health & Safety (EHS) for disposal procedures

Yes
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End: Proper Disposal Complete

No Follow specific protocols for controlled substancesFollow specific protocols for hazardous waste

Dispose through a licensed hazardous waste contractor

Click to download full resolution via product page

Caption: Decision workflow for rac α-Methadol-d3 disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b570774?utm_src=pdf-body
https://www.benchchem.com/product/b570774?utm_src=pdf-body
https://www.benchchem.com/product/b570774?utm_src=pdf-body-img
https://www.benchchem.com/product/b570774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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